5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine

• CAS No.: 63744-35-4
• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 5-chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C11H7ClN4/c12-9-6-13-7-10-14-15-11(16(9)10)8-4-2-1-3-5-8/h1-7H
• InChI Key: SRHVJMRAKIWKAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2C(=CN=C3)Cl

Description

5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine is a heterocyclic compound that belongs to the class of triazolopyrazines This compound is characterized by its unique structure, which includes a triazole ring fused to a pyrazine ring, with a phenyl group and a chlorine atom attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-phenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with hydrazine hydrate to yield the hydrazide, which undergoes cyclization with phosphorus oxychloride to form the triazolopyrazine core. The final step involves chlorination using a suitable chlorinating agent, such as phosphorus pentachloride, to introduce the chlorine atom at the desired position .

Industrial Production Methods

Industrial production of 5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield 5-amino-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine .

Scientific Research Applications

5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its anticancer, antiviral, and antibacterial properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to intercalate with DNA, disrupting the replication process in cancer cells. Additionally, it can interact with cell membranes, affecting their permeability and leading to cell death .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[4,3-a]quinoxaline: Another triazolopyrazine derivative with similar biological activities.

3-Trifluoromethyl-1,2,4-triazolo[4,3-a]pyrazine: Known for its antibacterial properties.

1,2,4-Triazolo[4,3-a]pyrimidine: Exhibits antiviral and anticancer activities.

Uniqueness

5-Chloro-3-phenyl-1,2,4-triazolo[4,3-a]pyrazine stands out due to its specific substitution pattern, which imparts unique chemical and biological properties. The presence of the chlorine atom and the phenyl group enhances its reactivity and potential interactions with biological targets, making it a valuable compound for further research and development .